Cas no 61192-84-5 (2,5-Furandione, 3-(dodecylthio)-4-methyl-)

• Product Name: 2,5-Furandione, 3-(dodecylthio)-4-methyl-
• CAS No: 61192-84-5
• MF: C₁₇H₂₈O₃S
• MW: 312.4674243927
• CID: 488983
• PubChem ID: 71398390
• Update Time: 2025-04-19

2,5-Furandione, 3-(dodecylthio)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-(dodecylthio)-4-methyl-
• 3-dodecylsulfanyl-4-methylfuran-2,5-dione
• 61192-84-5
• DTXSID60819817
• 3-(DODECYLSULFANYL)-4-METHYLFURAN-2,5-DIONE

• Inchi： 1S/C17H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-21-15-14(2)16(18)20-17(15)19/h3-13H2,1-2H3
• InChI Key： XJRFMOLGRCHSPM-UHFFFAOYSA-N
• SMILES： S(C1C(=O)OC(C=1C)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.17604
• Monoisotopic Mass: 312.17591592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37